5-Methylhexyl Orlistat Decyl Ester
5-Methylhexyl Orlistat Decyl Ester
Brand Name:
Vulcanchem
CAS No.:
1356354-21-6
VCID:
VC0119059
InChI:
InChI=1S/C28H51NO5/c1-6-7-8-9-10-11-12-16-23(33-28(32)25(29-20-30)18-22(4)5)19-26-24(27(31)34-26)17-14-13-15-21(2)3/h20-26H,6-19H2,1-5H3,(H,29,30)/t23-,24-,25-,26-/m0/s1
SMILES:
CCCCCCCCCC(CC1C(C(=O)O1)CCCCC(C)C)OC(=O)C(CC(C)C)NC=O
Molecular Formula:
C28H51NO5
Molecular Weight:
481.718
5-Methylhexyl Orlistat Decyl Ester
CAS No.: 1356354-21-6
Reference Standards
VCID: VC0119059
Molecular Formula: C28H51NO5
Molecular Weight: 481.718
| CAS No. | 1356354-21-6 |
|---|---|
| Product Name | 5-Methylhexyl Orlistat Decyl Ester |
| Molecular Formula | C28H51NO5 |
| Molecular Weight | 481.718 |
| IUPAC Name | [(2S)-1-[(2S,3S)-3-(5-methylhexyl)-4-oxooxetan-2-yl]undecan-2-yl] (2S)-2-formamido-4-methylpentanoate |
| Standard InChI | InChI=1S/C28H51NO5/c1-6-7-8-9-10-11-12-16-23(33-28(32)25(29-20-30)18-22(4)5)19-26-24(27(31)34-26)17-14-13-15-21(2)3/h20-26H,6-19H2,1-5H3,(H,29,30)/t23-,24-,25-,26-/m0/s1 |
| Standard InChIKey | OEUAXSAKXHBBLW-CQJMVLFOSA-N |
| SMILES | CCCCCCCCCC(CC1C(C(=O)O1)CCCCC(C)C)OC(=O)C(CC(C)C)NC=O |
| Synonyms | N-Formyl-L-leucine (1S)-1-[[(2S,3S)-3-(5-methylhexyl)-4-oxo-2-oxetanyl]methyl]decyl Ester; |
| PubChem Compound | 71750373 |
| Last Modified | Nov 11 2021 |
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